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Introduction
n-Decyl acetate (C₁₂H₂₄O₂), also known as decyl ethanoate, is the ester resulting from the

condensation of n-decanol and acetic acid. It is a colorless liquid with a characteristic fruity,

floral odor. This compound finds applications in the flavor and fragrance industries and serves

as a specialty solvent. A thorough understanding of its physicochemical properties is crucial for

its application in scientific research, formulation development, and quality control. This

technical guide provides a comprehensive overview of the key physicochemical parameters of

n-decyl acetate, details the experimental methodologies for their determination, and presents

a logical workflow for these analytical procedures.

Data Presentation: Physicochemical Properties of n-
Decyl Acetate
The quantitative physicochemical data for n-decyl acetate are summarized in the table below

for easy reference and comparison.
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Property Value Units Conditions Citations

Molecular

Formula
C₁₂H₂₄O₂ - - [1][2]

Molecular Weight 200.32 g/mol - [1][2][3][4]

Appearance
Clear, colorless

liquid
-

Room

Temperature
[1]

Odor
Floral, orange-

rose
- - [5]

Melting Point -15 °C 760.00 mm Hg [6][7]

-15.03 °C - [8][9]

Boiling Point 272.00 °C 760.00 mm Hg [6]

244.1 °C 760 mmHg [8]

244 °C - [10]

126.00 to 127.00 °C 20.00 mm Hg [3][4][5][6][9]

Density
0.86200 to

0.86800
g/mL 25.00 °C [6]

0.863 g/mL 25 °C [3][4][5][9]

0.870 g/mL 25 °C [1]

0.867 g/cm³ 20 °C [10]

0.862 - 0.868 g/ml 20°c [11]

Refractive Index
1.42500 to

1.43000
- 20.00 °C [6]

1.427 - 20 °C [3][4][5][8][9]

1.425 - 1.429 - 20 °C [1]

1.430 - - [10]

1.4250 - 1.4300 - 20°c [11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://edu.rsc.org/experiments/measuring-density/524.article
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://ecampusontario.pressbooks.pub/proctech2ce3labmanual/chapter/experiment-3-vapour-pressure/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.stanhope-seta.co.uk/wp-content/uploads/Flash-Point-Explained.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://udel.edu/~dougr/Exp6.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://filab.fr/en/our-technical-resources/laboratory-measurement-flash-point/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://edu.rsc.org/experiments/measuring-density/524.article
https://ecampusontario.pressbooks.pub/proctech2ce3labmanual/chapter/experiment-3-vapour-pressure/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://udel.edu/~dougr/Exp6.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://edu.rsc.org/experiments/measuring-density/524.article
https://ecampusontario.pressbooks.pub/proctech2ce3labmanual/chapter/experiment-3-vapour-pressure/
https://udel.edu/~dougr/Exp6.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://filab.fr/en/our-technical-resources/laboratory-measurement-flash-point/
https://www.scribd.com/document/690397018/Experiment-No-1-Density-of-Liquid
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://edu.rsc.org/experiments/measuring-density/524.article
https://ecampusontario.pressbooks.pub/proctech2ce3labmanual/chapter/experiment-3-vapour-pressure/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://udel.edu/~dougr/Exp6.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://filab.fr/en/our-technical-resources/laboratory-measurement-flash-point/
https://www.scribd.com/document/690397018/Experiment-No-1-Density-of-Liquid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility
Insoluble in

water
- - [5][7][10][11]

Soluble in

alcohol
- - [6]

3.517 mg/L
Water

(estimated)
[6]

Vapor Pressure 0.031000 mmHg
25.00 °C

(estimated)
[6][8][10][12]

2.48 Pa 25.9 °C [5][9]

Flash Point > 230.00 °F (TCC) (> 110.00 °C) [6]

226.0 °F
(107.8 °C) -

closed cup
[3]

101.3 °C - [8]

110 °C - [11]

Purity (Assay) 95.00 to 100.00 % - [6]

≥95 % - [3][4]

98 - 100 % (GC) - [1]

> 99 % (GC) - [11]

Acid Value 1.00 max KOH/g - [6]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of n-decyl
acetate are outlined below. These protocols are based on standard laboratory practices.

Determination of Melting Point
The melting point of n-decyl acetate, which is below room temperature, is determined by

cooling the substance until it solidifies and then observing the temperature at which it melts

upon gradual warming.
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Apparatus: Thiele tube or a commercial melting point apparatus with cooling capabilities,

thermometer, capillary tubes.

Procedure:

A small amount of liquid n-decyl acetate is introduced into a capillary tube, which is then

sealed.

The capillary tube is placed in a cooling bath (e.g., dry ice/acetone) to freeze the sample.

The frozen sample is then placed in a melting point apparatus or a Thiele tube filled with a

suitable liquid that remains fluid at the expected melting point.[1][6]

The temperature is raised slowly, at a rate of approximately 1-2°C per minute, as the

melting point is approached.[6]

The temperature range from the first appearance of liquid to the complete melting of the

solid is recorded as the melting point range.[3][6]

Determination of Boiling Point
The boiling point is determined at atmospheric pressure and under reduced pressure to

account for the substance's relatively high boiling point.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle,

vacuum source (for reduced pressure).

Procedure:

A sample of n-decyl acetate is placed in the distillation flask with a few boiling chips.

The apparatus is assembled for simple distillation.

The sample is heated gently.[13]

The temperature is recorded when the liquid is boiling and a stable temperature is

observed on the thermometer, with the thermometer bulb positioned just below the side

arm of the distillation flask.[13]
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For reduced pressure measurements, the system is connected to a vacuum pump and the

pressure is stabilized and recorded before heating.[13]

Determination of Density
The density of liquid n-decyl acetate is determined by measuring the mass of a known volume.

Apparatus: Pycnometer or a graduated cylinder and an analytical balance, thermometer.

Procedure (using a graduated cylinder):

The mass of a clean, dry graduated cylinder is recorded.[11][14]

A specific volume of n-decyl acetate (e.g., 10 mL) is carefully added to the graduated

cylinder. The volume is read from the bottom of the meniscus.[14][15]

The mass of the graduated cylinder containing the liquid is recorded.[11][14]

The density is calculated by dividing the mass of the liquid (final mass - initial mass) by its

volume.[15]

The temperature at which the measurement is taken is also recorded.[11]

Determination of Refractive Index
The refractive index is a measure of how much light bends when it passes through the

substance and is a good indicator of purity.

Apparatus: Abbe refractometer, constant temperature water bath, light source (typically a

sodium lamp, D-line, 589 nm).

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol or

acetone) and allowed to dry.[16][17]
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A few drops of n-decyl acetate are placed on the surface of the prism.[16][17]

The prisms are closed and the temperature is allowed to equilibrate to the desired

temperature (e.g., 20°C) using the circulating water bath.[18]

The light source is switched on and the eyepiece is adjusted to bring the dividing line

between the light and dark fields into sharp focus.[16]

The control knob is turned to center the dividing line on the crosshairs.[17]

The refractive index is read directly from the instrument's scale.[16]

Determination of Solubility
The solubility of n-decyl acetate is tested in water and common organic solvents.

Apparatus: Test tubes, vortex mixer.

Procedure:

A small, measured amount of n-decyl acetate (e.g., 0.1 mL) is placed in a test tube.[19]

A measured volume of the solvent (e.g., 1 mL of water or an organic solvent) is added.[19]

The mixture is agitated vigorously using a vortex mixer for a set period.

The mixture is allowed to stand and is observed for the presence of a single phase

(soluble), two distinct layers (insoluble), or cloudiness (partially soluble).[20]

Determination of Purity by Gas Chromatography (GC)
Gas chromatography is a powerful technique to determine the purity of volatile compounds like

n-decyl acetate and to quantify any impurities.

Apparatus: Gas chromatograph with a flame ionization detector (FID), a suitable capillary

column (e.g., a non-polar or medium-polarity column), injection syringe, carrier gas (e.g.,

helium or nitrogen).

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1670159?utm_src=pdf-body
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://m.youtube.com/watch?v=x-GvJKjmoGU
https://www.utsc.utoronto.ca/webapps/chemistryonline/production/refractive.php
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://m.youtube.com/watch?v=x-GvJKjmoGU
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/product/b1670159?utm_src=pdf-body
https://www.benchchem.com/product/b1670159?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/document/90352839/Practical-4
https://www.benchchem.com/product/b1670159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A dilute solution of n-decyl acetate in a suitable solvent (e.g., hexane or dichloromethane)

is prepared.

The GC instrument is set up with appropriate parameters for the column, oven

temperature program, injector temperature, and detector temperature.

A small volume of the prepared sample (e.g., 1 µL) is injected into the gas chromatograph.

[21]

The components of the sample are separated as they pass through the column and are

detected by the FID.[21]

The resulting chromatogram shows peaks corresponding to n-decyl acetate and any

impurities.[21]

The purity is determined by calculating the area percentage of the n-decyl acetate peak

relative to the total area of all peaks in the chromatogram.[21]

Mandatory Visualization
The following diagram illustrates the logical workflow for the comprehensive physicochemical

characterization of n-decyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1670159?utm_src=pdf-body
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D3545.PDF
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D3545.PDF
https://www.benchchem.com/product/b1670159?utm_src=pdf-body
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D3545.PDF
https://www.benchchem.com/product/b1670159?utm_src=pdf-body
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D3545.PDF
https://www.benchchem.com/product/b1670159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Physical Properties Determination Chemical Properties & Purity

Data Analysis & Reporting

n-Decyl Acetate Sample

Visual Inspection
(Appearance, Color)

Olfactory Analysis
(Odor)

Melting Point
Determination

Boiling Point
Determination

Density
Measurement

Refractive Index
Measurement

Solubility
Testing

Purity Assay
(Gas Chromatography)

Vapor Pressure
Measurement

Flash Point
Determination

Data Compilation
& Tabulation

Technical Guide
Generation

Click to download full resolution via product page

Workflow for Physicochemical Characterization of n-Decyl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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